Cas no 102077-83-8 (1-Naphthaleneaceticacid, a-ethoxy-a-phenyl-)

• Product Name: 1-Naphthaleneaceticacid, a-ethoxy-a-phenyl-
• CAS No: 102077-83-8
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• CID: 150652
• PubChem ID: 59208
• Update Time: 2025-04-19

1-Naphthaleneaceticacid, a-ethoxy-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, a-ethoxy-a-phenyl-
• 2-ethoxy-2-naphthalen-1-yl-2-phenylacetic acid
• alpha-Ethoxy-alpha-phenyl-1-naphthaleneacetic acid
• Acide alpha-naphthylphenylethoxyacetique
• Acide alpha-naphthylphenylethoxyacetique [French]
• ethoxy(naphthalen-1-yl)phenylacetic acid
• 1-NAPHTHALENEACETIC ACID, alpha-ETHOXY-alpha-PHENYL-
• DTXSID70907077
• 102077-83-8

• Inchi： 1S/C20H18O3/c1-2-23-20(19(21)22,16-11-4-3-5-12-16)18-14-8-10-15-9-6-7-13-17(15)18/h3-14H,2H2,1H3,(H,21,22)
• InChI Key： QPHSEAKLVYYSIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=O)O)(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 306.12564
• Monoisotopic Mass: 306.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.204
• Boiling Point: 478.5°Cat760mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.627
• PSA: 46.53
• LogP: 4.20450